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Compound of Interest

Compound Name: JackiePhos Pd G3

Cat. No.: B6316034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for JackiePhos Pd G3, a

third-generation Buchwald precatalyst. The information is compiled from various supplier data

and safety information to ensure safe handling and use in research and development settings.

Chemical Identification and Properties
JackiePhos Pd G3 is a palladium-based precatalyst used in a variety of cross-coupling

reactions.[1] Its key identifiers and physical and chemical properties are summarized below.
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Property Value Source

Chemical Name
Methanesulfonato--INVALID-

LINK--palladium(II)
ChemScene[2]

CAS Number 2102544-35-2 Sigma-Aldrich, ChemScene[2]

Molecular Formula C₅₂H₅₀F₁₂NO₅PPdS ChemScene[2]

Molecular Weight 1166.39 g/mol ChemScene[2]

Appearance Solid Sigma-Aldrich

Melting Point 195-197 °C (decomposition) Sigma-Aldrich

Purity ≥98% ChemScene[2]

Storage Temperature 4°C ChemScene[2]

Computational Chemistry Data

Property Value Source

Topological Polar Surface Area

(TPSA)
73.86 ChemScene[2]

LogP 13.0066 ChemScene[2]

Hydrogen Bond Acceptors 6 ChemScene[2]

Hydrogen Bond Donors 1 ChemScene[2]

Rotatable Bonds 10 ChemScene[2]

Hazard Identification
Based on the Globally Harmonized System (GHS), JackiePhos Pd G3 is classified with the

following hazards:
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Acute Toxicity, Oral

(Category 4), Skin

Irritation (Category 2),

Eye Irritation

(Category 2A),

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed. H315:

Causes skin irritation.

H319: Causes serious

eye irritation. H335:

May cause respiratory

irritation.

Source: ChemScene[2]

Precautionary Statements:

A comprehensive set of precautionary statements is provided to ensure safe handling:
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Category Precautionary Statements

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapours/spray. P264: Wash

skin thoroughly after handling. P270: Do not eat,

drink or smoke when using this product. P271:

Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/ eye protection/

face protection.

Response

P302 + P352: IF ON SKIN: Wash with plenty of

water. P304 + P340: IF INHALED: Remove

person to fresh air and keep comfortable for

breathing. P330: Rinse mouth. P362 + P364:

Take off contaminated clothing and wash it

before reuse.

Storage P405: Store locked up.

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.

Source: ChemScene

Experimental Protocols & Safe Handling
While specific experimental protocols for the safety testing of JackiePhos Pd G3 are not

publicly available, established procedures for handling air-sensitive and potentially hazardous

chemicals should be strictly followed.

Personal Protective Equipment (PPE) Workflow:

The following diagram outlines the mandatory personal protective equipment to be used when

handling JackiePhos Pd G3.
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Personal Protective Equipment (PPE)

Researcher in Lab Coat

Nitrile Gloves

Wear

Safety Goggles
Wear

Fume HoodWork Inside

Click to download full resolution via product page

Caption: Mandatory PPE for handling JackiePhos Pd G3.

Handling and Storage Protocol:

Inert Atmosphere: JackiePhos Pd G3 should be handled and stored under an inert

atmosphere, such as nitrogen or argon, to prevent degradation.[2]

Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area

at 4°C.[2] Protect from light.[2]

Avoidance: Avoid contact with skin, eyes, and clothing. Avoid ingestion and inhalation.

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.

First Aid Measures
In case of exposure, follow these first aid measures:
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Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Fire-Fighting and Accidental Release Measures
Measure Protocol

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Hazardous Combustion Products

Carbon oxides, nitrogen oxides (NOx), sulfur

oxides, phosphorus oxides, hydrogen fluoride,

and palladium oxides.

Accidental Release

Wear respiratory protection. Avoid dust

formation. Sweep up and shovel. Keep in

suitable, closed containers for disposal. Avoid

breathing vapors, mist, or gas. Ensure adequate

ventilation.

Toxicological and Ecological Information
Detailed quantitative toxicological and ecological data for JackiePhos Pd G3 is not readily

available in the public domain. One supplier explicitly states, "No Toxicology data available for

this product."[3] The GHS classification indicates that the substance is harmful if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[2] Long-term

toxicological and ecotoxicological effects have not been determined.
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Stability and Reactivity
JackiePhos Pd G3 is stable under recommended storage conditions.[1] However, it is

sensitive to air and moisture. Avoid contact with strong oxidizing agents.

Disposal Considerations
Dispose of this product in accordance with local, state, and federal regulations. It should be

treated as hazardous waste and disposed of by a licensed professional waste disposal service.

Signaling Pathway for Safe Handling Logic
The following diagram illustrates the logical workflow for ensuring the safe handling of

JackiePhos Pd G3, from initial assessment to final disposal.
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Caption: Logical workflow for the safe handling of JackiePhos Pd G3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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